3-(2-Naphthyl)-D-alanine
Cat. No. B555659
CAS RN:
76985-09-6
M. Wt: 215,25 g/mole
InChI Key: JPZXHKDZASGCLU-GFCCVEGCSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
3-(2-Naphthyl)-D-alanine is an unnatural amino acid. The L-enantiomer has been incorporated into E. coli, allowing for further understanding of protein function .
Synthesis Analysis
The chemo-enzymatic synthesis of 3-(2-naphthyl)-L-alanine was achieved by an aminotransferase from the extreme thermophile, Thermococcus profundus. The synthesis involved transamination between its corresponding α-keto acid, 3-(2-naphthyl)pyruvate (NPA), and L-glutamate (Glu) at 70 °C, resulting in the formation of Nal precipitate .Molecular Structure Analysis
The molecular structure of 3-(2-Naphthyl)-D-alanine can be found in various chemical databases .Chemical Reactions Analysis
The SN2 reaction of 2-naphthol/sodium hydroxide with butyl p-toluenesulfonate is performed in a single 3 or 4 h lab period and affords a solid product in good yield .Scientific Research Applications
Organic Synthesis, Pharmaceuticals, Agrochemicals, and Dyestuff
- Field : Chemistry
- Application : “3-(2-Naphthyl)-L-alanine” is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .
- Method : The specific methods of application or experimental procedures would depend on the particular synthesis, pharmaceutical, agrochemical, or dyestuff being produced. Unfortunately, the specific technical details or parameters are not provided .
- Results : The outcomes of using “3-(2-Naphthyl)-L-alanine” in these applications would also depend on the specific product being synthesized. It’s used due to its chemical properties, but the exact results or quantitative data are not provided .
Chemo-Enzymatic Synthesis
- Field : Biotechnology
- Application : “3-(2-Naphthyl)-L-alanine” is synthesized by a hyper-thermostable aminotransferase from Thermococcus profundus (MsAT) through a process called transamination .
- Method : The synthesis involves a transamination reaction between the corresponding α-keto acid, 3-(2-naphthyl)pyruvate (NPA), and L-glutamate (Glu) at 70 °C . The equilibrium of this reaction is shifted toward “3-(2-Naphthyl)-L-alanine” production due to its low solubility, which results in its precipitation .
- Results : Optically pure “3-(2-Naphthyl)-L-alanine” (>99% ee) was synthesized with a 93% (mol mol −1) yield from 180 mM NPA and 360 mM Glu .
Synthesis of Heterocycles
- Field : Organic Chemistry
- Application : “3-(2-Naphthyl)-D-alanine” can be used as a starting material for the synthesis of diverse heterocyclic compounds . These compounds have a wide spectrum of biological activities and are also used in the field of material science, dyes and pigment science, and agrochemistry .
- Method : The specific methods of application or experimental procedures would depend on the particular heterocyclic compound being synthesized. Unfortunately, the specific technical details or parameters are not provided .
- Results : The outcomes of using “3-(2-Naphthyl)-D-alanine” in these applications would also depend on the specific product being synthesized .
Production of Dyes
- Field : Dye and Pigment Science
- Application : “3-(2-Naphthyl)-D-alanine” is a widely used intermediate for the production of dyes . The Sudan dyes are popular dyes noted for being soluble in organic solvents. Several of the Sudan dyes are derived from 2-naphthol by coupling with diazonium salts .
- Method : The specific methods of application or experimental procedures would depend on the particular dye being produced. Unfortunately, the specific technical details or parameters are not provided .
- Results : The outcomes of using “3-(2-Naphthyl)-D-alanine” in these applications would also depend on the specific product being synthesized .
Multicomponent Reactions for Heterocyclic Compounds
- Field : Organic Chemistry
- Application : “3-(2-Naphthyl)-D-alanine” is used as a starting material in multicomponent reactions for the synthesis of diverse N/O-containing heterocyclic frameworks . These compounds have a wide spectrum of biological activities and are also used in the field of material science, dyes and pigment science, and agrochemistry .
- Method : The specific methods of application or experimental procedures would depend on the particular heterocyclic compound being synthesized. Unfortunately, the specific technical details or parameters are not provided .
- Results : The outcomes of using “3-(2-Naphthyl)-D-alanine” in these applications would also depend on the specific product being synthesized .
Hydrogelation
- Field : Material Science
- Application : “3-(2-Naphthyl)-D-alanine” is used in the synthesis of a hydrogelator made of a conjugate of nucleobase–saccharide–amino acids . This illustrates a facile and effective method for generating bioactive and functional hydrogelators from the basic biological building blocks .
- Method : The specific methods of application or experimental procedures would depend on the particular hydrogelator being synthesized. Unfortunately, the specific technical details or parameters are not provided .
- Results : The outcomes of using “3-(2-Naphthyl)-D-alanine” in these applications would also depend on the specific product being synthesized .
Safety And Hazards
properties
IUPAC Name |
(2R)-2-amino-3-naphthalen-2-ylpropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO2/c14-12(13(15)16)8-9-5-6-10-3-1-2-4-11(10)7-9/h1-7,12H,8,14H2,(H,15,16)/t12-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JPZXHKDZASGCLU-GFCCVEGCSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)CC(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C=C(C=CC2=C1)C[C@H](C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601313769 |
Source
|
| Record name | D-3-(2-Naphthyl)alanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601313769 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Naphthyl)-D-alanine | |
CAS RN |
76985-09-6 |
Source
|
| Record name | D-3-(2-Naphthyl)alanine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=76985-09-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | beta-2-Naphthyl-D-alanine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0076985096 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | D-3-(2-Naphthyl)alanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601313769 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Naphthalenepropanoic acid, α-amino-, (αR) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3-(2-NAPHTHYL)-D-ALANINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/571V312YMY | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
3-(2-Naphthyl)-D-alanine
Reactant of Route 2
3-(2-Naphthyl)-D-alanine
Reactant of Route 3
3-(2-Naphthyl)-D-alanine
Reactant of Route 4
3-(2-Naphthyl)-D-alanine
Reactant of Route 5
3-(2-Naphthyl)-D-alanine
Reactant of Route 6
3-(2-Naphthyl)-D-alanine
Citations
For This Compound
151
Citations
Acetyl derivatives of ethyl esters of 3-(1-naphthyl)-d,l-alanine and 3-(2-naphthyl)-d,l-alanine were synthesized through a malonic condensation. Resolution of these derivatives by …
Number of citations: 15
www.sciencedirect.com
A procedure which is suitable for the radioimmunoassay (RIA) of nafarelin ([6-(3-(2-naphthyl)-d-alanine)]-luteinizing hormone-releasing hormone) in plasma or serum at concentrations …
Number of citations: 14
www.sciencedirect.com
To synthesize potent antagonists of the μ-opioid receptor, we prepared a series of endomorphin-1 and endomorphin-2 analogues with 3-(1-naphthyl)-d-alanine (d-1-Nal) or 3-(2-…
Number of citations: 52
pubs.acs.org
Melanocortin peptides containing a 3-(2-naphthyl)-d-alanine residue in position 7 (DNal(2′) 7 ), reported as melanocortin-3 receptor (MC3R) subtype-specific agonists in two separate …
Number of citations: 5
pubs.acs.org
A diethyl 2-acyl (or 2-benzyloxycarbonyl) amino-2-alkyl (or 2-aralkyl) malonate is half-saponified in good yield to the dl monoester. The monoester is smoothly and quantitatively …
Number of citations: 61
pubs.acs.org
The effect of increased hydrophobicity at position 6 of luteinizing hormone-releasing hormone (LH-RH) has been investigated by the incorporation of a series of 15 very hydrophobic, …
Number of citations: 165
pubs.acs.org
In the present study we investigated and compared the in vivo analgesia of centrally administered endomorphin-2 and morphiceptin, and their analogs modified in position 3. Two series …
Number of citations: 37
www.sciencedirect.com
Org 37462 (1) is the active ingredient in Orgalutran ® , an innovative product that reduces the time of treatment in in vitro fertilization from four to less than two weeks. Org 37462 is a …
Number of citations: 2
analyticalsciencejournals.onlinelibrary.wiley.com
The ability of several μ-selective opioid peptides to activate G-proteins was measured in rat thalamus membrane preparations. The μ-selective ligands used in this study were three …
Number of citations: 8
www.sciencedirect.com
Female athymic nude mice bearing xenografts of OV-1063 human epithelial ovarian cancer cell line were treated with potent luteinizing hormone (LH)-releasing hormone (LH-RH) …
Number of citations: 106
www.pnas.org
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